Cas no 2580221-20-9 (ethyl 4-methyl-2-azabicyclo2.2.1heptane-1-carboxylate)

• Product Name: ethyl 4-methyl-2-azabicyclo2.2.1heptane-1-carboxylate
• CAS No: 2580221-20-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5660784
• PubChem ID: 165894003
• Update Time: 2025-10-31

ethyl 4-methyl-2-azabicyclo2.2.1heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580221-20-9
• EN300-27730982
• ethyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate
• ethyl 4-methyl-2-azabicyclo2.2.1heptane-1-carboxylate

• Inchi： 1S/C10H17NO2/c1-3-13-8(12)10-5-4-9(2,6-10)7-11-10/h11H,3-7H2,1-2H3
• InChI Key： KEGRIHNWOXIQOG-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CCC(C)(CN1)C2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 4-methyl-2-azabicyclo2.2.1heptane-1-carboxylate

Professional Introduction to Ethyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2580221-20-9)

Ethyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate, identified by its CAS number 2580221-20-9, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to the class of azabicycloalkanes, which have garnered considerable attention due to their unique structural properties and potential applications in pharmaceuticals and agrochemicals.

The molecular structure of Ethyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate features a bicyclic framework with an azacycle, which contributes to its distinct chemical behavior and reactivity. The presence of a carboxylate ester group at the terminal position and a methyl substituent on the azabicycloalkane ring enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic effects. Azabicycloalkanes, in particular, have shown promise as scaffolds for drug discovery due to their ability to mimic natural products and exhibit favorable pharmacokinetic properties. The compound Ethyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate is no exception, as it has been explored in several preliminary studies for its potential applications.

One of the most compelling aspects of Ethyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel derivatives with enhanced biological activity. For instance, modifications at the carboxylate ester group have led to compounds with improved solubility and metabolic stability, which are critical factors in drug development.

The compound's bicyclic structure also makes it an attractive candidate for studying molecular interactions and binding affinities. Computational studies have indicated that Ethyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate can interact with various biological targets, including enzymes and receptors, through multiple hydrogen bonding and hydrophobic interactions. This has opened up avenues for designing targeted therapeutics with high specificity.

Recent experimental investigations have focused on evaluating the pharmacological properties of derivatives of Ethyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate. These studies have revealed promising results in terms of anti-inflammatory, analgesic, and anti-tumor activities. The compound's ability to modulate key signaling pathways has been particularly noteworthy, suggesting its potential as a lead compound for further optimization.

The synthesis of Ethyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically starts with the formation of the azabicycloalkane core followed by functionalization at the carboxylate position and introduction of the methyl group. Advances in synthetic methodologies have enabled more efficient and scalable production, making it feasible for industrial applications.

The safety profile of Ethyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate has been assessed through various toxicological studies conducted in vitro and in vivo. Preliminary results suggest that the compound is well-tolerated at moderate doses, although further research is needed to fully understand its long-term effects. These findings are crucial for guiding its use in preclinical and clinical trials.

The future prospects for Ethyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate are vast, particularly in the context of drug discovery and development. Its unique structural features and biological activity make it a promising candidate for further exploration as a therapeutic agent or as an intermediate in the synthesis of more complex molecules.

In conclusion, Ethyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2580221-20-9) represents a significant advancement in chemical research with potential applications across multiple industries, including pharmaceuticals and agrochemicals. Its structural complexity, synthetic utility, and biological activity position it as a valuable asset for researchers seeking to develop novel therapeutics.